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Compound of Interest

Compound Name: Midaglizole

Cat. No.: B1196117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Midaglizole, chemically known as 2-[2-(4,5-dihydro-1H-imidazol-2-yl)-1-phenylethyl]pyridine

dihydrochloride sesquihydrate, is a novel pharmacological agent that has been investigated for

its potential as an oral hypoglycemic drug. Its primary mechanism of action is as a selective

alpha-2 adrenoceptor antagonist. This technical guide provides a comprehensive overview of

the known properties of midaglizole hydrochloride sesquihydrate, including its

physicochemical characteristics, mechanism of action, pharmacological effects, and relevant

experimental methodologies.

Physicochemical Properties
Quantitative physicochemical data for midaglizole hydrochloride sesquihydrate is not widely

available in publicly accessible literature. The following tables summarize the available

information and highlight areas where data is currently unavailable.
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Property Value

Chemical Name

2-[2-(4,5-dihydro-1H-imidazol-2-yl)-1-

phenylethyl]pyridine dihydrochloride

sesquihydrate

Molecular Formula C₁₆H₁₇N₃ · 2HCl · 1.5H₂O

Molecular Weight Data not available

Melting Point Data not available

pKa Data not available

Solubility Value

Water Data not available

Ethanol Data not available

DMSO Data not available

Other Solvents Data not available

Stability Conditions Observations

pH Data not available Data not available

Temperature Data not available Data not available

Light Data not available Data not available

Mechanism of Action
Midaglizole functions as a selective antagonist of alpha-2 adrenergic receptors. These

receptors are a key component of the sympathetic nervous system and are involved in

regulating the release of various neurotransmitters and hormones. By blocking these receptors,

midaglizole interferes with the normal feedback mechanisms that control the release of

norepinephrine and other signaling molecules. This antagonism is particularly relevant in the
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pancreas and platelets, where it modulates insulin secretion and platelet aggregation,

respectively.

Signaling Pathway of Alpha-2 Adrenoceptor Antagonism
The following diagram illustrates the general signaling pathway affected by the antagonism of

alpha-2 adrenoceptors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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